Cas no 874834-02-3 (Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)-benzenecarboxylate)

Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)-benzenecarboxylate is a synthetic organic compound featuring a benzothiadiazole core linked to a methoxy-substituted benzoate ester. This structure imparts unique electronic and photophysical properties, making it valuable in materials science, particularly in the development of organic semiconductors, fluorescent probes, and optoelectronic devices. The benzothiadiazole moiety enhances electron-accepting capabilities, while the ester group provides solubility and processing versatility. Its well-defined conjugation system allows for tunable absorption and emission characteristics, suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic materials. The compound's stability and synthetic accessibility further contribute to its utility in advanced research and industrial applications.

Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)-benzenecarboxylate structure

874834-02-3 structure

Product Name:Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)-benzenecarboxylate

CAS No:874834-02-3

MF:C₁₅H₁₂N₂O₃S

MW:300.332382202148

MDL:MFCD06808681

CID:1027344

PubChem ID:18526210

Update Time:2025-05-27

Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)-benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoate
- Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)-benzenecarboxylate
- 874834-02-3
- DTXSID70594805
- CS-0330737
- MFCD06808681
- HA-0810
- Methyl4-(benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoate
- AKOS005072907
- J-522250
- methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzenecarboxylate
- Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzoate
- ZJB83402
- Methyl 4-[(2,1,3-benzothiadiazol-5-yl)methoxy]benzoate
- MDL： MFCD06808681
- Inchi： 1S/C15H12N2O3S/c1-19-15(18)11-3-5-12(6-4-11)20-9-10-2-7-13-14(8-10)17-21-16-13/h2-8H,9H2,1H3
- InChI Key： PIQFQUMKPPAICL-UHFFFAOYSA-N
- SMILES： S1N=C2C=CC(=CC2=N1)COC1C=CC(C(=O)OC)=CC=1

Computed Properties

Exact Mass: 300.05686342g/mol
Monoisotopic Mass: 300.05686342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 89.6Å²

Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)-benzenecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM132849-1g	methyl 4-(benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoate	874834-02-3	95%	1g	$325	2021-06-09
Alichem	A019097417-1g	Methyl 4-(benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoate	874834-02-3	95%	1g	$400.00	2023-08-31
Chemenu	CM132849-1g	methyl 4-(benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoate	874834-02-3	95%	1g	$***	2023-05-29
Apollo Scientific	OR12121-500mg	Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzoate	874834-02-3		500mg	£138.00	2023-08-31
Apollo Scientific	OR12121-1g	Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzoate	874834-02-3		1g	£180.00	2023-08-31
Apollo Scientific	OR12121-5g	Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzoate	874834-02-3		5g	£318.00	2023-08-31
abcr	AB257573-500 mg	Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzenecarboxylate, 95%; .	874834-02-3	95%	500 mg	€315.00	2023-07-20
abcr	AB257573-1 g	Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzenecarboxylate, 95%; .	874834-02-3	95%	1 g	€478.80	2023-07-20
abcr	AB257573-5 g	Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzenecarboxylate, 95%; .	874834-02-3	95%	5 g	€1,349.00	2023-07-20
TRC	M031985-250mg	Methyl 4-(2,1,3-benzothiadiazol-5-ylmethoxy)-benzenecarboxylate	874834-02-3		250mg	$ 325.00	2022-06-04